Cas no 1805474-84-3 (4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805474-84-3
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4880217
• Update Time: 2025-05-25

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H7BrF2N2O/c10-1-6-5(2-13)3-14-7(4-15)8(6)9(11)12/h3,9,15H,1,4H2
• InChI Key： AHHHJRRKZAJSGP-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CN=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 56.9

Additional information on 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol

Recent Advances in the Application of 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol (CAS: 1805474-84-3) in Chemical Biology and Pharmaceutical Research

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol (CAS: 1805474-84-3) has emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing pyridine-based scaffolds, which are pivotal in drug discovery due to their diverse pharmacological activities. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the synthesis of kinase inhibitors. The bromomethyl group at the 4-position facilitates nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Researchers successfully utilized this reactivity to develop a series of potent and selective JAK2 inhibitors, showcasing the compound's potential in targeting hematologic malignancies. The study also emphasized the importance of the difluoromethyl group in enhancing metabolic stability and membrane permeability.

In parallel research, the agrochemical industry has leveraged 1805474-84-3 for developing next-generation fungicides. A recent patent application (WO2023057892) describes its incorporation into novel pyridine-carboxamide derivatives exhibiting broad-spectrum activity against Botrytis cinerea and Fusarium species. The electron-withdrawing cyano and difluoromethyl groups were found to significantly improve binding affinity to fungal cytochrome b, while the hydroxymethyl moiety contributed to favorable environmental degradation profiles.

Mechanistic studies using X-ray crystallography and computational modeling have provided atomic-level insights into the compound's interactions with biological targets. The planar pyridine core facilitates π-π stacking interactions with aromatic amino acids, while the bromomethyl group serves as an excellent leaving group for covalent inhibitor design. These structural features make 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-methanol particularly valuable for rational drug design approaches.

Recent synthetic methodology developments have addressed previous challenges in the large-scale production of this compound. A continuous flow chemistry approach published in Organic Process Research & Development (2024) achieved an 82% yield with significantly reduced reaction times compared to batch processes. This advancement is particularly important given the growing demand for this intermediate in both pharmaceutical and agrochemical applications.

Looking forward, researchers are exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its ability to form stable linkages between target proteins and E3 ubiquitin ligases is being investigated. Preliminary results suggest that derivatives of 1805474-84-3 may overcome current limitations in PROTAC design related to cell permeability and metabolic stability.

The safety profile and toxicological data of this compound have been extensively characterized in recent regulatory submissions. While the bromomethyl group necessitates careful handling, the overall environmental and toxicological assessments support its use in controlled manufacturing environments. These findings are crucial for the compound's adoption in Good Manufacturing Practice (GMP) settings for pharmaceutical production.